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Compound of Interest

Compound Name: Triphen diol

Cat. No.: B15139476 Get Quote

Disclaimer: The chemical "Triphen diol" is not a recognized standard chemical name. This

document provides safety and handling information for Triphenylmethanol (CAS: 76-84-6), a

chemically plausible compound that may be referred to by a similar name. Always refer to the

specific Safety Data Sheet (SDS) for the material you are using.

This guide furnishes critical safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Triphenylmethanol. It outlines

operational procedures, personal protective equipment (PPE) requirements, and disposal plans

to ensure safe laboratory practices.

Physical and Chemical Properties
The following table summarizes key quantitative data for Triphenylmethanol.
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Property Value

Molecular Formula C₁₉H₁₆O[1]

Molar Mass 260.33 g/mol [1][2]

Appearance White to beige crystalline powder[3]

Melting Point 160-163 °C[4]

Boiling Point 380 °C[2][4]

Solubility in Water Insoluble[2][3][4]

Other Solubilities
Soluble in alcohol, ether, benzene, concentrated

sulfuric acid, and glacial acetic acid.[3][4]

Hazard Identification and Personal Protective Equipment
Triphenylmethanol is classified as a skin, eye, and respiratory irritant.[3][5][6] Adherence to the

following PPE guidelines is mandatory to minimize exposure risks.

Hazard Category
Required Personal Protective Equipment
(PPE)

Eye Irritation (Category 2A)
Tightly fitting safety goggles or a face shield.[5]

[7]

Skin Irritation (Category 2)
Chemical-impermeable gloves and protective

clothing.[3][5]

Respiratory Irritation (Category 3)

Use only in a well-ventilated area or with a full-

face respirator if exposure limits are exceeded.

[3][5]

Operational Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[3][8]
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Handling Procedures:

Wash hands thoroughly after handling.[8]

Avoid the formation and inhalation of dust.[3][5]

Prevent contact with skin and eyes.[5][8]

Keep containers tightly closed when not in use.[3][8]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, acids, acid chlorides, and acid anhydrides.[4][8][9]

Keep containers tightly closed to prevent contamination.[3][7]

Emergency Procedures and First Aid
Immediate response is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention if symptoms persist.[3][5]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation occurs.

[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing and

seek immediate medical attention.[3][5]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[5]

Spill and Disposal Plan
Spill Containment:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[5]

Ventilate the area of the spill.[10]

Wear the appropriate personal protective equipment as outlined above.[5]

To prevent dust from becoming airborne, moisten the spilled material with water.[10]

Use non-sparking tools to sweep up the material and place it into a suitable, sealed

container for disposal.[10]
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Thoroughly wash the spill site after the material has been collected.[3]

Disposal:

Disposal of Triphenylmethanol and its containers must be in accordance with all applicable

federal, state, and local regulations.[7][10]

Contaminated material should be managed by an approved waste disposal facility.[10]

Visual Workflow for Handling Triphenylmethanol
The following diagram illustrates the standard operating procedure for the safe handling of

Triphenylmethanol, from preparation to disposal.
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Spill Response
- Evacuate and ventilate
- Contain and clean up

In case of spill

Disposal
- Sealed container
- Follow regulations

After use

For subsequent use

After containment

End of Process
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Caption: Workflow for Safe Handling of Triphenylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-triphen-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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